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Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1139454 Get Quote

Essential Safety and Handling Guide for ENMD-
2076 Tartrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal

of ENMD-2076 Tartrate in a laboratory setting. Adherence to these procedures is vital to

ensure personal safety and maintain a secure research environment. ENMD-2076 Tartrate is a

potent, orally active, multi-targeted kinase inhibitor intended for research use only.

Immediate Safety and Handling Protocols
All personnel handling ENMD-2076 Tartrate must be thoroughly trained in handling potent

chemical compounds and adhere to the following personal protective equipment (PPE) and

handling protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent accidental exposure through

inhalation, ingestion, or skin contact.
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PPE Category Specification Rationale

Hand Protection

Nitrile or neoprene gloves

(double-gloving

recommended)

Provides a chemical-resistant

barrier to prevent skin

absorption.

Eye Protection
Chemical safety goggles or a

full-face shield

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection
A fully buttoned lab coat with

elastic cuffs

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved respirator

with appropriate cartridges

Necessary when handling the

powder form outside of a

certified chemical fume hood to

prevent inhalation.

Engineering Controls
To minimize the risk of exposure, specific engineering controls must be in place.

Control Type Requirement Purpose

Ventilation

All handling of powdered

ENMD-2076 Tartrate must be

conducted in a certified

chemical fume hood.

To contain and exhaust

airborne particles, preventing

inhalation.

Safety Equipment

An emergency eye wash

station and safety shower must

be readily accessible.

To provide immediate

decontamination in case of

accidental exposure.

Operational and Disposal Plans
Proper operational procedures and waste disposal are critical for the safe management of

ENMD-2076 Tartrate.

Storage and Handling
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Handling: Avoid creating dust when handling the solid form. Use appropriate tools and

techniques for weighing and transferring the compound.

Spill and Emergency Procedures
Emergency Scenario Procedural Steps

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes. 2. Remove contaminated clothing. 3.

Seek immediate medical attention.

Eye Contact

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open. 2. Seek immediate medical

attention.

Inhalation

1. Move the individual to fresh air. 2. If breathing

is difficult, provide oxygen. 3. Seek immediate

medical attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Minor Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE. 3. Cover the spill with an

absorbent material. 4. Collect the absorbed

material into a sealed container for disposal.

Major Spill

1. Evacuate the laboratory and notify safety

personnel immediately. 2. Restrict access to the

area. 3. Follow institutional emergency

procedures.

Disposal Plan
All waste containing ENMD-2076 Tartrate must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste
Collect in a clearly labeled, sealed, and

puncture-resistant container.

Liquid Waste
Collect in a clearly labeled, sealed, and leak-

proof container.

Contaminated Materials

All disposable PPE, labware, and cleaning

materials must be disposed of as hazardous

waste.

Mechanism of Action and Signaling Pathway
ENMD-2076 Tartrate is a multi-targeted kinase inhibitor with primary activity against Aurora A

and Flt3.[1][2] Its mechanism of action involves the disruption of key cellular processes that are

critical for tumor growth and survival, including cell cycle progression and angiogenesis.[3]

Inhibition of Aurora A kinase leads to defects in mitotic spindle formation, cell cycle arrest, and

ultimately apoptosis.[4] By inhibiting Flt3, ENMD-2076 Tartrate can block signaling pathways

that promote cell proliferation and survival in certain hematological malignancies.[5] The

compound has also been shown to inhibit the phosphoinositide 3-kinase (PI3K)/Akt pathway.[6]
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Caption: ENMD-2076 Tartrate signaling pathway.
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Detailed experimental protocols should be developed and reviewed by the institution's safety

committee before any work with ENMD-2076 Tartrate begins. These protocols should include

step-by-step procedures for all planned experiments, including solution preparation, cell-based

assays, and animal studies, with specific safety precautions integrated into each step. As a

starting point, refer to published studies on ENMD-2076 for established methodologies. For

instance, in vitro kinase assays and cell proliferation assays are common methods to

characterize its activity.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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